Cas no 1314965-76-8 (1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol
• CAS No: 1314965-76-8
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• MDL: MFCD11521046
• CID: 5188239
• PubChem ID: 55274158
• Update Time: 2026-03-05

1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-5-methylphenyl)-2-methyl-2-propanol
• 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol
• SB84836

• MDL： MFCD11521046
• Inchi： 1S/C11H15FO/c1-8-4-9(6-10(12)5-8)7-11(2,3)13/h4-6,13H,7H2,1-3H3
• InChI Key： YYAUIUIIQSPRPV-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)CC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol (CAS No. 1314965-76-8)

The compound 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol (CAS No. 1314965-76-8) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a fluoro substituent and a methylphenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility and the growing demand for fluorinated building blocks in drug discovery.

In recent years, the search for bioactive fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol aligns with this trend, as its fluorine atom can improve binding affinity and pharmacokinetic properties. This compound is often explored in the context of central nervous system (CNS) drug development, where fluorinated analogs are known to cross the blood-brain barrier more effectively.

The synthesis of 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol typically involves multi-step organic reactions, including Grignard reactions and electrophilic aromatic substitution. Its CAS No. 1314965-76-8 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Laboratories and manufacturers prioritize this compound for its reproducibility and scalability, which are essential for high-throughput screening and industrial production.

From an environmental perspective, the compound's fluorine content raises questions about its ecological impact. However, advancements in green chemistry have enabled more sustainable synthesis routes, minimizing waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals and academics alike.

In the pharmaceutical sector, 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol is investigated for its potential role in neurodegenerative disease therapies. Its structural similarity to known dopamine receptor modulators has sparked interest in Parkinson's and Alzheimer's research. Additionally, its methylpropan-2-ol moiety offers opportunities for further derivatization, making it a versatile scaffold for medicinal chemistry.

The compound's commercial availability and custom synthesis options are frequently queried in academic and industrial forums. Suppliers often highlight its purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring its suitability for preclinical studies. As the demand for tailor-made fluorinated intermediates grows, CAS No. 1314965-76-8 remains a key player in the market.

In summary, 1-(3-fluoro-5-methylphenyl)-2-methylpropan-2-ol represents a promising candidate for diverse applications, from drug development to material science. Its fluorine-enhanced properties and synthetic adaptability position it at the forefront of modern chemical innovation, addressing both scientific and industrial needs.